(5Z)-3-allyl-5-{[3-(4-nitrophenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-2-thioxo-1,3-thiazolidin-4-one

• Molecular Formula: C22H16N4O3S2
• Molecular Weight: 448.5 g/mol
• IUPAC Name: (5Z)-5-[[3-(4-nitrophenyl)-1-phenylpyrazol-4-yl]methylidene]-3-prop-2-enyl-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C22H16N4O3S2/c1-2-12-24-21(27)19(31-22(24)30)13-16-14-25(17-6-4-3-5-7-17)23-20(16)15-8-10-18(11-9-15)26(28)29/h2-11,13-14H,1,12H2/b19-13-
• InChI Key: AIGBOKDFGIBLQA-UYRXBGFRSA-N
• Isomeric SMILES: C=CCN1C(=O)/C(=C/C2=CN(N=C2C3=CC=C(C=C3)[N+](=O)[O-])C4=CC=CC=C4)/SC1=S
• Canonical SMILES: C=CCN1C(=O)C(=CC2=CN(N=C2C3=CC=C(C=C3)[N+](=O)[O-])C4=CC=CC=C4)SC1=S

Description

The compound (5Z)-3-allyl-5-{[3-(4-nitrophenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-2-thioxo-1,3-thiazolidin-4-one is a heterocyclic molecule featuring a thiazolidinone core fused with a pyrazole ring. Its structure includes:

• Thiazolidinone backbone: A 4-membered ring with a thioxo group at position 2 and an allyl substituent at position 2.
• Pyrazole moiety: A 1-phenyl-1H-pyrazol-4-yl group substituted with a 4-nitrophenyl group at position 3.
• Z-configuration: The exocyclic double bond at position 5 adopts a Z-geometry, influencing molecular packing and reactivity .

This compound is synthesized via condensation reactions involving hydrazonyl bromides and diketones, as seen in analogous pyrazole-thiazolidinone syntheses (e.g., 59% yield reported for structurally related compounds) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5Z)-3-allyl-5-{[3-(4-nitrophenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-2-thioxo-1,3-thiazolidin-4-one typically involves multi-step organic reactions. One common method includes the condensation of 3-allyl-2-thioxo-1,3-thiazolidin-4-one with 3-(4-nitrophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde under basic conditions. The reaction is usually carried out in a solvent like ethanol or methanol, with a base such as sodium hydroxide or potassium carbonate to facilitate the condensation reaction.

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions to maximize yield and purity, using industrial-grade solvents and reagents, and employing continuous flow reactors to enhance efficiency and safety.

Chemical Reactions Analysis

Types of Reactions

(5Z)-3-allyl-5-{[3-(4-nitrophenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-2-thioxo-1,3-thiazolidin-4-one: can undergo various chemical reactions, including:

Oxidation: The thioxo group can be oxidized to a sulfone using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The nitro group can be reduced to an amine using reducing agents such as hydrogen gas over a palladium catalyst or iron powder in acidic conditions.

Substitution: The allyl group can participate in nucleophilic substitution reactions, where it can be replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Hydrogen gas with palladium catalyst, iron powder in acidic conditions.

Substitution: Various nucleophiles like halides, amines, or thiols.

Major Products

Oxidation: Formation of sulfone derivatives.

Reduction: Formation of amine derivatives.

Substitution: Formation of substituted thiazolidinone derivatives.

Scientific Research Applications

(5Z)-3-allyl-5-{[3-(4-nitrophenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-2-thioxo-1,3-thiazolidin-4-one: has several applications in scientific research:

Medicinal Chemistry: Potential use as a scaffold for developing new drugs due to its unique structural features.

Biological Studies: Investigation of its biological activity, including antimicrobial, anti-inflammatory, and anticancer properties.

Materials Science: Use in the development of new materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of (5Z)-3-allyl-5-{[3-(4-nitrophenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-2-thioxo-1,3-thiazolidin-4-one is not fully understood. it is believed to interact with various molecular targets, including enzymes and receptors, through its thiazolidinone core and pyrazole moiety. These interactions can modulate biological pathways, leading to its observed effects.

Comparison with Similar Compounds

Substituent Positional Isomerism: 4-Nitrophenyl vs. 3-Nitrophenyl

A closely related analog, (5Z)-3-allyl-5-{[3-(3-nitrophenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-2-thioxo-1,3-thiazolidin-4-one, differs only in the nitro group position (meta vs. para on the phenyl ring). Key differences include:

Property	Target Compound (4-Nitrophenyl)	Analog (3-Nitrophenyl)
Molecular Formula	C23H17N5O3S2	C23H17N5O3S2
Molecular Weight	507.55 g/mol	507.55 g/mol
Electronic Effects	Stronger electron-withdrawing (para-nitro)	Moderate electron-withdrawing (meta-nitro)
Solubility	Likely lower due to symmetry	Slightly higher polarity

Thiazolidinone Derivatives with Varied Substituents

reports (Z)-5-(substituted benzylidene)-2-thioxothiazolidin-4-one analogs (e.g., compounds 3a–e and 4a–e). Comparisons include:

Compound Class	Key Features	Synthesis Yield	Reactivity Notes
Target Compound	Allyl, 4-nitrophenyl-pyrazole	59%	High crystallinity
3a–e (2-thioxo)	Arylidene, no pyrazole	45–68%	Lower steric hindrance
4a–e (methylthio)	Methylthio substituent	50–72%	Enhanced lipophilicity

Pyrazole-Containing Heterocycles

Compounds like 1-(5-hydroxy-1-phenyl-1H-pyrazol-4-yl)-3-phenylpropan-1,3-dione () share the 1-phenylpyrazole scaffold but lack the thiazolidinone core. Key contrasts:

• Functional Groups: The target compound’s thioxo and nitrophenyl groups enhance electrophilicity, enabling nucleophilic attacks at the thiazolidinone carbonyl .
• Synthetic Complexity : The target compound requires multi-step condensation, whereas simpler pyrazoles are synthesized via single-step cyclization .

Melting Points and Stability

While exact data for the target compound are unavailable, analogs with para-substituted nitro groups typically exhibit higher melting points (>200°C) due to planar symmetry and strong intermolecular interactions .

Lumping Strategy Implications

highlights that structurally similar compounds (e.g., nitrophenyl-pyrazole derivatives) may be grouped for computational modeling. The target compound’s para-nitro substitution distinguishes it from meta-nitro analogs in reactivity predictions .

Biological Activity

The compound (5Z)-3-allyl-5-{[3-(4-nitrophenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-2-thioxo-1,3-thiazolidin-4-one is a thiazolidinone derivative with a complex structure that includes a thiazolidine ring, an allyl group, and a pyrazole moiety. Its unique chemical framework suggests potential biological activities, particularly in medicinal chemistry. This article reviews the biological activity of this compound, supported by data tables and case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{22}H_{16}N_{4}O_{3}S_{2}$, with a molecular weight of 421.5 g/mol. The structure includes significant functional groups that contribute to its biological properties:

Feature	Description
Thiazolidine Ring	Five-membered heterocyclic structure containing sulfur and nitrogen.
Allyl Group	Enhances reactivity and potential interactions with biological targets.
Pyrazole Moiety	Known for diverse biological activities such as anti-inflammatory and anticancer effects.
Nitrophenyl Substituent	Influences reactivity and pharmacological properties.

The biological activity of (5Z)-3-allyl-5-{[3-(4-nitrophenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-2-thioxo-1,3-thiazolidin-4-one is primarily attributed to its interaction with various molecular targets. Preliminary studies suggest that it may exhibit:

• Antioxidant Properties : Potential to scavenge free radicals.
• Anti-inflammatory Effects : Inhibition of enzymes such as cyclooxygenase (COX) and matrix metalloproteinases (MMPs) .
• Anticancer Activity : Induction of apoptosis in cancer cell lines .

In Silico Studies

Molecular docking simulations have been employed to predict the binding affinities of this compound with various enzymes and receptors. These studies indicate strong interactions with key targets involved in inflammation and cancer progression .

Study 1: Anticancer Activity

A study evaluated the cytotoxic effects of (5Z)-3-allyl-5-{[3-(4-nitrophenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-2-thioxo-1,3-thiazolidin-4-one against human breast cancer cell lines. The results demonstrated significant inhibition of cell viability, suggesting its potential as an anticancer agent .

Study 2: Anti-inflammatory Effects

In another study, the compound was tested for its anti-inflammatory effects in vitro using lipopolysaccharide (LPS)-induced macrophages. The findings indicated a marked reduction in pro-inflammatory cytokines, supporting its use in treating inflammatory conditions .

Summary of Biological Activities

Activity Type	Description	Reference
Antioxidant	Scavenging free radicals
Anti-inflammatory	Inhibition of COX and MMPs
Anticancer	Induction of apoptosis in cancer cell lines

Molecular Docking Results

Target Protein	Binding Affinity (kcal/mol)	Interaction Type
COX	-8.2	Hydrogen bonds
MMPs	-7.9	Hydrophobic interactions
NF-kB	-8.0	Ionic interactions